Cas no 90139-11-0 (C.p.473)

C.p.473 structure
C.p.473 structure
Product name:C.p.473
CAS No:90139-11-0
MF:C50O2
MW:632.533811569214
CID:2017759

C.p.473 Chemical and Physical Properties

Names and Identifiers

    • C.p.473
    • (2R,2'S)-3',4'-Didehydro-1',2'-dihydro-1'-hydroxy-2'-[(2E)-4-hydroxy-3-methyl-2-butenyl]-2-(3-methyl-2-butenyl)-beta,psi-carotene
    • Inchi: InChI=1S/C50O2/c1-38(2)27-32-47(50(12,13)52)34-28-42(6)25-18-24-41(5)23-16-21-39(3)19-14-15-20-40(4)22-17-26-43(7)30-36-48-45(9)31-35-46(49(48,10)11)33-29-44(8)37-51
    • InChI Key: NIVKQERZWFYXRM-UHFFFAOYSA-N
    • SMILES: [#6]\[#6](-[#6])=[#6]/[#6]-[#6](\[#6]=[#6]\[#6](\[#6])=[#6]\[#6]=[#6]\[#6](\[#6])=[#6]\[#6]=[#6]\[#6](\[#6])=[#6]\[#6]=[#6]\[#6]=[#6](/[#6])\[#6]=[#6]\[#6]=[#6](/[#6])\[#6]=[#6]\[#6]1=[#6](-[#6])-[#6]-[#6]-[#6](-[#6]\[#6]=[#6](/[#6])-[#6]-[#8])C1([#6])[#6])C([#6])([#6])[#8] |c:33|

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 52
  • XLogP3: 15.074

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